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Compound of Interest

Compound Name: 5-Bromopyrimidine-2-carbonitrile

Cat. No.: B1268970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Bromopyrimidine-2-carbonitrile (CAS No: 38275-57-9), a key intermediate in the synthesis of
various pharmaceutical and agrochemical compounds. This document outlines its key physical
characteristics, the experimental protocols for their determination, and a visual representation
of a common synthetic pathway.

Core Physical and Chemical Properties

5-Bromopyrimidine-2-carbonitrile is a heterocyclic compound with the molecular formula
CsH2BrNs.[1] It presents as a white to light yellow crystalline solid.[1] The presence of the
bromine atom and the nitrile group on the pyrimidine ring makes it a versatile building block in
organic synthesis.

Summary of Physical Data

The quantitative physical properties of 5-Bromopyrimidine-2-carbonitrile are summarized in
the table below for ease of reference and comparison.
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Property Value

Molecular Formula CsH2BrNs

Molecular Weight 183.99 g/mol

Appearance White to yellow solid/crystalline powder
Melting Point 115-121 °C

Boiling Point 317.7 °C at 760 mmHg

Density 1.86 g/cm3

Solubility Slightly soluble in water

Flash Point 145.9 °C

Vapor Pressure

0.000379 mmHg at 25°C

Refractive Index

1.617

pKa (Predicted)

-4.65+0.22

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of organic compounds like 5-Bromopyrimidine-2-carbonitrile.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Methodology:

o Asmall, finely powdered sample of 5-Bromopyrimidine-2-carbonitrile is packed into a
capillary tube, sealed at one end.

o The capillary tube is placed in a melting point apparatus, such as a Thiele tube or a modern
digital instrument, alongside a calibrated thermometer.
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o The sample is heated at a controlled, slow rate, typically 1-2°C per minute, especially near
the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has completely transitioned to a liquid is
recorded as the end of the melting range.

Boiling Point Determination

For compounds that are liquid at or near room temperature, the boiling point is a fundamental
physical property. For high-melting solids like 5-Bromopyrimidine-2-carbonitrile, this value is
often determined under reduced pressure to prevent decomposition at high temperatures.

Methodology (Thiele Tube Method):

A small amount of the substance (if it were a liquid) is placed in a small test tube or fusion
tube.

o Acapillary tube, sealed at one end, is inverted and placed inside the fusion tube containing
the liquid.

e The apparatus is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil or silicone oil).[2]

e The setup is heated until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube.[1][2]

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point of the substance at the given atmospheric pressure.[2]

Solubility Determination

Understanding the solubility of a compound is crucial for its application in various chemical
reactions and formulations.
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Methodology (Gravimetric Method):

e An excess amount of 5-Bromopyrimidine-2-carbonitrile is added to a known volume of a
specific solvent (e.g., water, ethanol, DMSO) in a sealed container.

e The mixture is agitated at a constant temperature for an extended period to ensure that
equilibrium is reached.

e The saturated solution is then filtered to remove any undissolved solid.

» A known volume of the clear, saturated filtrate is carefully transferred to a pre-weighed
container.

e The solvent is evaporated from the filtrate, and the container with the solid residue is
weighed again.

e The mass of the dissolved solid is used to calculate the solubility of the compound in the
specific solvent at that temperature, typically expressed in g/L or mol/L.[3][4]

Synthetic Workflow

The following diagram illustrates a common laboratory-scale synthesis of 5-Bromopyrimidine-
2-carbonitrile from 5-bromo-2-chloropyrimidine. This process involves a nucleophilic
substitution reaction where the chloro group is replaced by a cyano group.

Synthesis of 5-Bromopyrimidine-2-carbonitrle

Starting Materials & Reagents

Reaction & Workup.

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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